Cas no 7350-88-1 (perylene-3-carboxylic acid)

• Product Name: perylene-3-carboxylic acid
• CAS No: 7350-88-1
• MF: C₂₁H₁₂O₂
• MW: 296.318785667419
• MDL: MFCD30548657
• CID: 542370
• PubChem ID: 10990114
• Update Time: 2025-04-26

perylene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Perylenecarboxylic acid
• perylene-3-carboxylic acid
• D71080
• SCHEMBL8601022
• 7350-88-1
• BS-51552
• EN300-26569175
• CS-0188424
• Perylene-3-carboxylicAcid
• CHEMBL4648813
• DTXSID70451040

• MDL： MFCD30548657
• Inchi： 1S/C21H12O2/c22-21(23)18-11-10-17-14-7-2-5-12-4-1-6-13(19(12)14)15-8-3-9-16(18)20(15)17/h1-11H,(H,22,23)
• InChI Key： IIZGWPQZWKLJOI-UHFFFAOYSA-N
• SMILES： OC(C1=CC=C2C3C=CC=C4C=CC=C(C5C=CC=C1C2=5)C=34)=O

Computed Properties

• Exact Mass: 296.08376
• Monoisotopic Mass: 296.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Additional information on perylene-3-carboxylic acid

Introduction to 3-Perylenecarboxylic acid (CAS No: 7350-88-1)

3-Perylenecarboxylic acid, with the chemical formula C₂₀H₁₂O₄, is a significant compound in the field of organic chemistry and materials science. Its molecular structure, featuring a perylene core with a carboxylic acid functional group, makes it a versatile intermediate for various applications. This introduction delves into the properties, synthesis, applications, and recent research developments related to 3-Perylenecarboxylic acid.

The perylene framework, a polycyclic aromatic hydrocarbon (PAH), is renowned for its unique electronic and photophysical properties. The introduction of a carboxylic acid group at the 3-position enhances its reactivity, making it a valuable precursor in synthetic chemistry. The compound's CAS number, 7350-88-1, uniquely identifies it in scientific literature and industrial databases, ensuring precise referencing and compliance with regulatory standards.

3-Perylenecarboxylic acid is typically synthesized through oxidation of perylene or its derivatives. One common method involves the use of strong oxidizing agents such as potassium permanganate or chromic acid. The reaction conditions must be carefully controlled to avoid over-oxidation, which could lead to undesired byproducts. Advances in green chemistry have led to the exploration of milder and more environmentally friendly synthetic routes, including catalytic oxidation processes.

The compound's molecular structure imparts exceptional stability and high thermal resistance, making it suitable for various industrial applications. In materials science, 3-Perylenecarboxylic acid is utilized as a building block for designing advanced polymers and coatings. Its ability to form stable conjugated systems enhances the electronic properties of materials, making it ideal for applications in organic electronics.

In recent years, 3-Perylenecarboxylic acid has garnered attention in the field of pharmaceuticals due to its potential biological activities. Research has shown that derivatives of this compound exhibit antioxidant, anti-inflammatory, and even anticancer properties. The carboxylic acid group allows for further functionalization, enabling the synthesis of novel drug candidates with targeted therapeutic effects.

One of the most exciting applications of 3-Perylenecarboxylic acid is in the development of organic photovoltaics (OPVs). The perylene core acts as an electron acceptor in bulk heterojunction solar cells, improving charge separation and overall device efficiency. Recent studies have demonstrated that optimizing the molecular structure of perylene-based compounds can significantly enhance their performance in solar cell applications.

The compound's fluorescence properties have also been explored for use in bioimaging and sensing technologies. 3-Perylenecarboxylic acid derivatives emit light with high quantum yields and can be tuned to specific wavelengths by modifying their molecular structure. This makes them valuable tools for tracking biological processes in real-time and developing sensitive detection methods for various analytes.

The integration of 3-Perylenecarboxylic acid into nanotechnology has opened up new avenues for innovation. Researchers have incorporated this compound into nanoscale structures such as quantum dots and nanowires, leveraging its unique electronic properties for enhanced functionality. These nanomaterials have potential applications in fields ranging from electronics to medicine.

In conclusion, 3-Perylenecarboxylic acid (CAS No: 7350-88-1) is a multifaceted compound with broad applications across multiple disciplines. Its synthesis continues to evolve with advancements in chemical methodologies, while its diverse applications—from advanced materials to pharmaceuticals—highlight its importance in modern science and industry. As research progresses, we can expect even more innovative uses for this remarkable compound.